Cas no 1540885-50-4 (4-amino-3-(2,5-difluorophenyl)butanoic acid)

• Product Name: 4-amino-3-(2,5-difluorophenyl)butanoic acid
• CAS No: 1540885-50-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6422354
• PubChem ID: 66096425
• Update Time: 2025-05-20

4-amino-3-(2,5-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,5-difluorophenyl)butanoic acid
• Benzenepropanoic acid, β-(aminomethyl)-2,5-difluoro-
• 1540885-50-4
• CS-0345508
• EN300-1854063
• 4-amino-3-(2,5-difluorophenyl)butanoicacid
• AKOS015439218

• Inchi： 1S/C10H11F2NO2/c11-7-1-2-9(12)8(4-7)6(5-13)3-10(14)15/h1-2,4,6H,3,5,13H2,(H,14,15)
• InChI Key： HZTRJMDOWJUYDC-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1F)(CN)CC(=O)O

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±42.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(2,5-difluorophenyl)butanoic acid

4-Amino-3-(2,5-Difluorophenyl)Butanoic Acid: A Comprehensive Overview

The compound 4-amino-3-(2,5-difluorophenyl)butanoic acid (CAS No. 1540885-50-4) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group (-NH₂) at the fourth position and a 2,5-difluorophenyl substituent at the third position of a butanoic acid backbone. The presence of these functional groups makes it a versatile compound with potential applications in drug design, material science, and biochemistry.

Recent studies have highlighted the importance of 4-amino-3-(2,5-difluorophenyl)butanoic acid in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The amino group provides nucleophilic reactivity, while the fluorinated phenyl ring introduces electronic and steric effects that can modulate biological activity. These properties make it an attractive candidate for medicinal chemists seeking to design compounds with enhanced pharmacokinetic profiles.

The synthesis of 4-amino-3-(2,5-difluorophenyl)butanoic acid involves a multi-step process that typically begins with the preparation of the 2,5-difluorophenyl derivative. This is followed by coupling reactions to introduce the amino group and subsequent purification steps to ensure high purity. The compound's stability under various reaction conditions has been extensively studied, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, 4-amino-3-(2,5-difluorophenyl)butanoic acid has shown promise in the development of peptide-based drugs. Its ability to form stable amide bonds with other amino acids or peptide fragments makes it a valuable component in peptide synthesis. Additionally, its fluorinated phenyl group can enhance the lipophilicity of the molecule, which is crucial for improving drug absorption and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of 4-amino-3-(2,5-difluorophenyl)butanoic acid to various biological targets. Molecular docking studies have revealed that this compound can interact with key residues in enzyme active sites or receptor pockets, suggesting its potential as an inhibitor or agonist in therapeutic contexts.

The incorporation of fluorine atoms in the phenyl ring also imparts unique electronic properties to 4-amino-3-(2,5-difluorophenyl)butanoic acid, which can influence its reactivity and selectivity in chemical reactions. This has led to its use as a substrate in organocatalytic processes and enantioselective synthesis. Furthermore, its structural versatility allows for easy functionalization, enabling researchers to tailor its properties for specific applications.

In conclusion, 4-amino-3-(2,5-difluorophenyl)butanoic acid (CAS No. 1540885-50-4) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for designing bioactive molecules and advancing therapeutic interventions. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern drug discovery.